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Compound of Interest

Compound Name: GW4869

Cat. No.: B8055919 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of GW4869, a

potent inhibitor of neutral sphingomyelinase (N-SMase) commonly used in research to study

exosome biogenesis and release. Adherence to these procedures is vital to ensure laboratory

safety and experimental integrity.

Physicochemical and Safety Data
A comprehensive summary of GW4869's properties is provided below. It is important to note

that while some suppliers' Safety Data Sheets (SDS) do not classify GW4869 as hazardous

under the Globally Harmonized System (GHS), it is prudent to treat all research chemicals with

a high degree of caution.[1]
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Property Value Source

Molecular Formula C₃₀H₂₈N₆O₂ [2]

Molecular Weight 577.5 g/mol [2][3]

Appearance
Light yellow to yellow

powder/crystalline solid
Sigma-Aldrich

Purity
≥90% to >98% (supplier

dependent)
[4]

Solubility
Soluble in DMSO (approx. 0.2

mg/mL)
Santa Cruz Biotechnology

Storage (Powder) Store at -20°C

Safety Information Recommendation Source

Hazard Classification
Not classified as hazardous by

GHS (Cayman Chemical SDS)

General Precaution

Treat as a potentially

hazardous substance. Avoid

inhalation, and contact with

skin and eyes.

Toxicity
Cytotoxic effects have been

observed in some cell lines.

Personal Protective Equipment (PPE)
Due to the lack of comprehensive toxicological data, a cautious approach to personal

protection is mandatory. The following PPE should be worn at all times when handling GW4869
powder and solutions.
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PPE Item Specification Rationale

Gloves
Nitrile or other chemical-

resistant gloves.

To prevent skin contact.

DMSO, the solvent for

GW4869, readily penetrates

the skin and can carry other

substances with it.

Eye Protection
Safety glasses with side

shields or safety goggles.

To protect eyes from splashes

of powder or solvent.

Lab Coat Standard laboratory coat.
To protect personal clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area. A

fume hood is recommended

when handling the powder.

To avoid inhalation of the

powder.

Experimental Protocol: Reconstitution and Use in
Cell Culture
This protocol provides a step-by-step guide for the preparation of a GW4869 stock solution and

its subsequent use in cell culture experiments.

Materials:

GW4869 powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes

Pipettes and sterile, filtered pipette tips

Vortex mixer

Cell culture medium

Procedure:
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Preparation of Stock Solution (e.g., 10 mM):

All procedures should be performed in a laminar flow hood to maintain sterility.

Bring the GW4869 powder and DMSO to room temperature before opening to prevent

condensation.

Calculate the required amount of DMSO to achieve a 10 mM stock solution. For example,

to prepare 1 mL of a 10 mM stock solution from GW4869 with a molecular weight of 577.5

g/mol , you would need 5.775 mg of the powder.

Carefully weigh the GW4869 powder and transfer it to a sterile microcentrifuge tube.

Add the calculated volume of sterile DMSO to the tube.

Vortex the solution until the powder is completely dissolved. The solution should be clear.

If particulates are visible, the solution can be gently warmed or sonicated.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Storage of Stock Solution:

Store the DMSO stock solution aliquots at -20°C or -80°C for long-term storage.

Preparation of Working Solution:

Thaw a single aliquot of the GW4869 stock solution at room temperature.

Dilute the stock solution to the desired final concentration in your cell culture medium. For

example, to achieve a final concentration of 10 µM in 10 mL of medium, add 10 µL of the

10 mM stock solution.

Mix the working solution thoroughly by gentle inversion or pipetting before adding it to your

cells.

Operational and Disposal Plans
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A clear plan for the handling and disposal of GW4869 and its associated waste is essential for

maintaining a safe laboratory environment.

Handling and Storage Workflow
The following diagram outlines the recommended workflow for handling GW4869 from receipt

to disposal.
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GW4869 Handling and Disposal Workflow

Receiving and Storage

Preparation

Experimental Use

Disposal

Receive GW4869

Store at -20°C in a designated, labeled area

Don appropriate PPE

Prepare stock solution in a fume hood

Aliquot stock solution

Store aliquots at -20°C or -80°C

Prepare working solution in cell culture medium

Treat cells with working solution

Liquid waste (unused solutions, contaminated media) in designated hazardous chemical waste containerContaminated solid waste (tips, tubes) in hazardous waste container

Dispose of hazardous waste according to institutional guidelines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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